N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol
• IUPAC Name: N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxoisoindol-2-yl)propanamide
• InChI: InChI=1S/C23H24N2O3/c26-20(14-15-25-22(27)18-12-6-7-13-19(18)23(25)28)24-21(17-10-4-5-11-17)16-8-2-1-3-9-16/h1-3,6-9,12-13,17,21H,4-5,10-11,14-15H2,(H,24,26)
• InChI Key: GGBFLPPLGHHUHL-UHFFFAOYSA-N
• SMILES: C1CCC(C1)C(C2=CC=CC=C2)NC(=O)CCN3C(=O)C4=CC=CC=C4C3=O

Description

N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as CPI-1189, is a compound that has been studied for its potential therapeutic effects. It belongs to the class of compounds known as isoindolones, which have been found to have a range of biological activities.

Mechanism of Action

The mechanism of action of N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is not fully understood, but it is thought to involve the modulation of several signaling pathways. In neurodegenerative diseases, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress. In cancer, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In inflammation, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to inhibit the NF-κB pathway, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to have several biochemical and physiological effects. In neurodegenerative diseases, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been shown to reduce oxidative stress and inflammation, and to enhance cognitive function. In cancer, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to inhibit cell growth and to enhance the effectiveness of chemotherapy. In inflammation, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to reduce the production of pro-inflammatory cytokines and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in lab experiments include its potential therapeutic effects in several areas, its ability to modulate several signaling pathways, and its relatively low toxicity. The limitations of using N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in lab experiments include the need for further research to fully understand its mechanism of action, and the need to optimize dosing and administration methods.

Future Directions

There are several future directions for research on N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide. These include further studies on its mechanism of action, optimization of dosing and administration methods, and evaluation of its potential therapeutic effects in clinical trials. Other areas for future research include the development of new isoindolone compounds with enhanced biological activity, and the investigation of the potential of N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide as a tool for studying signaling pathways involved in neurodegenerative diseases, cancer, and inflammation.
In conclusion, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is a compound with potential therapeutic effects in several areas, including neurodegenerative diseases, cancer, and inflammation. Its mechanism of action involves the modulation of several signaling pathways, and it has been found to have several biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and to optimize dosing and administration methods.

Synthesis Methods

The synthesis of N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been described in several publications. One method involves the reaction of 2,3-dihydro-1H-isoindol-1-one with cyclopentylmagnesium bromide, followed by reaction with benzyl bromide and then with 3-bromo-2-oxopropanoic acid. The resulting compound is then treated with hydrochloric acid to yield N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide.

Scientific Research Applications

N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been studied for its potential therapeutic effects in several areas, including neurodegenerative diseases, cancer, and inflammation. In neurodegenerative diseases, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to have neuroprotective effects and to enhance cognitive function in animal models. In cancer, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been shown to inhibit the growth of tumor cells and to enhance the effectiveness of chemotherapy. In inflammation, N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to reduce the production of pro-inflammatory cytokines and to have anti-inflammatory effects.